2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H21F3N4O4/c1-4-12-10-25-18-16(17(12)32-5-2)19(30)28(20(31)27(18)3)11-15(29)26-14-8-6-7-13(9-14)21(22,23)24/h6-10H,4-5,11H2,1-3H3,(H,26,29)
• InChI Key: BRLSTZRGXPGHGZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1OCC)C(=O)N(C(=O)N2C)CC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C21H21F3N4O4
• Molecular Weight: 450.4 g/mol
• CAS No.: 1005303-58-1

Description

2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H21F3N4O4 and its molecular weight is 450.418. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

A study detailed the design, synthesis, and in vitro cytotoxic activity of certain acetamide derivatives on 60 cancer cell lines, demonstrating potential anticancer properties (Al-Sanea et al., 2020). Another research highlighted the synthesis of compounds derived from pyrimidinone and oxazinone fused with thiophene rings, indicating their use as anti-inflammatory and analgesic agents with potential applications in cancer treatment (Abu‐Hashem et al., 2020).

Antimicrobial and Anti-5-Lipoxygenase Activities

Novel pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, showcasing the compound's versatility in addressing different medical challenges (Rahmouni et al., 2016).

Analgesic and Anti-Inflammatory Applications

The synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from natural sources as anti-inflammatory and analgesic agents demonstrated significant activity, highlighting the potential of these compounds in medical treatments (Abu‐Hashem et al., 2020).

Radioligand Imaging

The synthesis of radioligands for imaging the translocator protein with PET scans, such as [18F]PBR111 from 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, provides insights into the use of such compounds in diagnostic medicine (Dollé et al., 2008).

Other Applications

The exploration of these compounds extends into various fields of research, including the development of novel synthetic pathways for producing β-lactam antibiotics (Cainelli et al., 1998), and the study of their metabolism in human and rat liver microsomes, which can provide valuable information for drug development and safety assessments (Coleman et al., 2000).